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Compound of Interest

Compound Name: Suvecaltamide

Cat. No.: B1676635 Get Quote

An In-depth Technical Guide to Suvecaltamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Suvecaltamide (also known as

JZP385, MK-8998, and CX-8998), an investigational small molecule drug. This document

details its chemical properties, mechanism of action, and relevant experimental protocols,

presenting a thorough resource for professionals in the field of drug development and

neuroscience.

Chemical Properties and Identification
Suvecaltamide is a novel compound with specific physicochemical characteristics that are

crucial for its development as a therapeutic agent.
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Identifier Value Source

IUPAC Name

2-(4-propan-2-ylphenyl)-N-

[(1R)-1-[5-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]ethyl]acetamide

[1]

Synonyms JZP385, MK-8998, CX-8998 [1][2][3]

CAS Number 953778-58-0 [1]

ChEMBL ID CHEMBL1684950 [3]

DrugBank ID DB19139 [2]

Physicochemical Property Value Source

Molecular Formula C₂₀H₂₃F₃N₂O₂ [1][3]

Molecular Weight 380.41 g/mol [1][2][3]

Monoisotopic Mass 380.171162478 Da [2]

Mechanism of Action: T-Type Calcium Channel
Modulation
Suvecaltamide is a first-in-class, selective modulator of T-type calcium channels (CaV3).[4]

These channels, including subtypes CaV3.1, CaV3.2, and CaV3.3, are low-voltage activated

calcium channels that play a critical role in regulating neuronal excitability and oscillatory

activity.[5][6] They are highly expressed in brain regions associated with the pathophysiology of

movement disorders like essential tremor and Parkinson's disease.[5]

Suvecaltamide's mechanism is state-dependent, meaning it preferentially binds to and

stabilizes the inactivated state of the CaV3 channels.[5] This action reduces the channels'

activity, particularly under conditions of neuronal hyperexcitability that are thought to underlie

tremor.[7] Preclinical studies have shown that suvecaltamide inhibits all three CaV3 subtypes

with low nanomolar potency and is significantly more selective for the inactivated channel state.
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[5] This selective modulation of hyperexcitable neuronal firing, while sparing normal signaling,

may contribute to a more favorable clinical profile.[7]
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Mechanism of Action of Suvecaltamide.

Experimental Protocols
The following sections detail key preclinical and clinical experimental methodologies used to

characterize Suvecaltamide.

Objective: To characterize the pharmacology of Suvecaltamide on T-type calcium channel

(CaV3) subtypes.[5]

Methodology:

Cell Lines: HEK293 cells stably overexpressing human CaV3.1, CaV3.2, or CaV3.3 were

used.[5]

Electrophysiology: Whole-cell currents were recorded using a QPatch 48X automated patch

clamp system.[5]

Experimental Conditions:

Steady-state inactivation curves were generated for each CaV3 subtype in the presence

and absence of Suvecaltamide.[5]

Concentration-response curves were determined using protocols designed to enrich for

either the resting or the inactivated states of the channels.[5]
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Analysis: The data was analyzed to determine the potency (IC₅₀) and state-dependence of

Suvecaltamide's inhibitory effects on each CaV3 subtype. Suvecaltamide was found to

hyperpolarize the midpoint of voltage-dependent channel inactivation by -6 to -18 mV for all

subtypes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Suvecaltamide | C20H23F3N2O2 | CID 24765479 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. go.drugbank.com [go.drugbank.com]

3. Compound: SUVECALTAMIDE (CHEMBL1684950) - ChEMBL [ebi.ac.uk]

4. Suvecaltamide - Merck & Co - AdisInsight [adisinsight.springer.com]

5. mdsabstracts.org [mdsabstracts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1676635?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676635?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Suvecaltamide
https://go.drugbank.com/drugs/DB19139
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL1684950
https://adisinsight.springer.com/drugs/800026091
https://www.mdsabstracts.org/abstract/preclinical-characterization-of-suvecaltamide-for-essential-tremor/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. mdpi.com [mdpi.com]

7. suvecaltamide (JZP385) / Jazz, Merck (MSD) [delta.larvol.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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